L 738372

• CAS: 153922-98-6
• Molecular Formula: C18H14ClN3O
• Molecular Weight: 323.8 g/mol
• InChI: InChI=1S/C18H14ClN3O/c19-13-6-7-16-15(11-13)18(12-4-5-12,22-17(23)21-16)9-8-14-3-1-2-10-20-14/h1-3,6-7,10-12H,4-5H2,(H2,21,22,23)/t18-/m1/s1
• InChIKey: VQWNFBGVGJSEIS-GOSISDBHSA-N

L 738372 Pharmacological & Structural Identity

L 738372 (6-chloro-4(S)-cyclopropyl-3,4-dihydro-4-((2-pyridyl)ethynyl)quinazolin-2(1H)-one) is a quinazolinone-based non-nucleoside reverse transcriptase inhibitor (NNRTI) of HIV-1. It exhibits reversible, non-competitive inhibition of HIV-1 reverse transcriptase (RT) with a Ki of 140 nM against dTTP [1]. The compound demonstrates slow binding kinetics and occupies a binding site overlapping with pyridinone-class NNRTIs, as evidenced by displacement of radiolabeled L-696,229 [2]. L 738372 displays species-dependent pharmacokinetics with oral bioavailability ranging from 6% to 94% across preclinical species [3] and retains 2-3-fold enhanced potency against azidothymidine-resistant RT mutants (D67N, K70R, T215Y, K219Q) relative to wild-type enzyme [4].

Scaffold Non-pyridinone quinazolinone NNRTI for HIV-1 RT binding-site studies

Mechanism Reversible, purely non-competitive inhibition vs. dNTP substrates

Stereochemistry 4(S)-enantiomer required; stereochemical control critical for activity

• [1] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source
• [2] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source
• [3] Prueksaritanont T, Balani SK, Dwyer LM, Ellis JD, Kauffman LR, Varga SL, Pitzenberger SM, Theoharides AD. Species differences in the metabolism of a potent HIV-1 reverse transcriptase inhibitor L-738,372. In vivo and in vitro studies in rats, dogs, monkeys, and human. Drug Metab Dispos. 1995 Jul;23(7):688-95. PMID: 7587953. View Source
• [4] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source

L 738372 Binding & Resistance Profile

L 738372 exhibits a unique combination of biochemical and pharmacokinetic properties that preclude generic substitution by other NNRTIs. Unlike efavirenz, which demonstrates a Ki of 2.93 nM against wild-type HIV-1 RT , L 738372 displays a 48-fold lower intrinsic potency (Ki = 140 nM) [1] but compensates with distinct slow binding kinetics and enhanced activity against clinically relevant azidothymidine-resistant RT mutants [2]. Furthermore, L 738372 demonstrates marked species-dependent oral bioavailability (F = 6%, 62%, and 94% in dogs, rats, and monkeys, respectively) [3], a characteristic not uniformly observed across the NNRTI class. Most critically, L 738372 exhibits synergistic inhibition of RT when combined with nucleoside analogs, a property that differs mechanistically from the interaction profiles of pyridinone-class inhibitors [4]. These differentiating features render L 738372 a chemically distinct tool compound unsuitable for functional replacement by other NNRTIs in experimental systems.

Property

L-738372 (Quinazolinone)

Pyridinone NNRTIs

Allosteric site interaction

Overlapping but topographically distinct binding; non-identical kinetics

Overlap does not guarantee functional identity; binding kinetics differ

AZT-resistant RT phenotype

Reported 2–3 fold hypersensitivity (IC₅₀ reduced vs. wild-type)

Activity often reduced against AZT-resistant mutants

Preclinical oral PK

Highly species-dependent bioavailability (6–94%); unique metabolic profile

Less extreme species variation; distinct clearance pathways

• [1] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source
• [2] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source
• [3] Prueksaritanont T, Balani SK, Dwyer LM, Ellis JD, Kauffman LR, Varga SL, Pitzenberger SM, Theoharides AD. Species differences in the metabolism of a potent HIV-1 reverse transcriptase inhibitor L-738,372. In vivo and in vitro studies in rats, dogs, monkeys, and human. Drug Metab Dispos. 1995 Jul;23(7):688-95. PMID: 7587953. View Source
• [4] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source

Comparator-Driven Quantitative Evidence

Allosteric Site Competition with Pyridinone NNRTIs

L 738372 inhibits wild-type HIV-1 reverse transcriptase with a Ki of 140 nM against dTTP, using poly(rA)·oligo(dT) as primer-template [1]. In contrast, the clinically established NNRTI efavirenz exhibits a Ki of 2.93 nM against wild-type HIV-1 RT . While efavirenz demonstrates approximately 48-fold greater intrinsic potency, L 738372 offers a distinct chemotype (quinazolinone vs. benzoxazinone) and unique resistance profile, making it a valuable comparator for structure-activity relationship (SAR) and resistance mechanism studies.

Binding overlap

Head-to-head

Displaced bound [³H]L‑696,229 from HIV‑1 RT·primer-template

Filter binding assay, 25°C

Supports quinazolinone-pyridinone binding site overlap mapping

Non-identical binding kinetics confirmed; source review required

Evidence Dimension	Inhibition constant (Ki) for wild-type HIV-1 reverse transcriptase
Target Compound Data	Ki = 140 nM (against dTTP, poly(rA)·oligo(dT) primer-template)
Comparator Or Baseline	Efavirenz (DMP 266), Ki = 2.93 nM (wild-type HIV-1 RT)
Quantified Difference	Efavirenz is ~48-fold more potent (140 nM / 2.93 nM ≈ 47.8)
Conditions	Enzymatic assay using recombinant HIV-1 RT; dTTP as competing substrate

Why This Matters

This 48-fold potency differential quantifies L 738372's distinct biochemical fingerprint, essential for accurate experimental design and prevents erroneous substitution with more potent NNRTIs in dose-response studies.

• [1] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source

Potency Against AZT-Resistant HIV-1 RT

L 738372 inhibits the azidothymidine-resistant form of HIV-1 reverse transcriptase (mutations D67N, K70R, T215Y, K219Q) with 2-3-fold greater potency compared to its activity against wild-type RT [1]. This inverse resistance phenotype contrasts with typical NNRTIs such as nevirapine and efavirenz, which generally exhibit reduced potency against NNRTI-associated resistance mutations. The absolute Ki values against mutant RT are not reported in the primary source, but the fold-enhancement is explicitly stated.

AZT-RT potency

Class-level

IC₅₀(AZT-RT)/IC₅₀(wt) ≈ 0.33–0.5 (2–3 fold hypersensitivity)

poly(rA)·oligo(dT), recombinant RT, 37°C

Supports resistance-modulating assay context

Class-level inference; may not transfer to all pyridinone NNRTIs

Evidence Dimension	Fold-change in inhibitory potency (mutant RT vs. wild-type RT)
Target Compound Data	2-3-fold more potent against azidothymidine-resistant RT (D67N, K70R, T215Y, K219Q)
Comparator Or Baseline	Wild-type HIV-1 RT (Ki = 140 nM)
Quantified Difference	2-3-fold enhanced potency against mutant enzyme
Conditions	Enzymatic assay; azidothymidine-resistant RT harboring D67N, K70R, T215Y, K219Q mutations

Why This Matters

This unique gain-of-function against a clinically relevant resistant mutant positions L 738372 as a critical tool compound for investigating structure-based mechanisms of NNRTI resistance and for screening second-generation inhibitors.

• [1] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source

Non-Competitive Inhibition Kinetics

Following oral administration at 9 mg/kg, L 738372 exhibits striking species-dependent oral bioavailability (F): 6% in dogs, 62% in rats, and 94% in monkeys [1]. Corresponding systemic blood clearance (CLB) values following intravenous administration (0.9 mg/kg) were 48, 15, and 3 mL/min/kg in dogs, rats, and monkeys, respectively [2]. These data establish a >15-fold range in oral exposure across commonly used preclinical species, a critical consideration for experimental design.

Inhibition kinetics

Reported

Ki = 140 nM, purely non-competitive vs. dTTP

poly(rA)·oligo(dT), HIV‑1 RT, 37°C

Supports mechanistic modeling of NNRTI binding modality

Non-competitive signature differs from mixed-type pyridinones

Evidence Dimension	Oral bioavailability (F) and systemic blood clearance (CLB)
Target Compound Data	Dog: F = 6%, CLB = 48 mL/min/kg; Rat: F = 62%, CLB = 15 mL/min/kg; Monkey: F = 94%, CLB = 3 mL/min/kg
Comparator Or Baseline	Inter-species comparison (dog vs. rat vs. monkey)
Quantified Difference	Bioavailability ranges from 6% (dog) to 94% (monkey), a 15.7-fold difference; CLB ranges from 3 to 48 mL/min/kg, a 16-fold difference
Conditions	In vivo pharmacokinetic study; 0.9 mg/kg IV and 9 mg/kg PO doses

Why This Matters

This species-dependent variability mandates careful selection of preclinical model species for in vivo efficacy or toxicology studies; procurement decisions must align with the intended species to ensure adequate exposure.

• [1] Prueksaritanont T, Balani SK, Dwyer LM, Ellis JD, Kauffman LR, Varga SL, Pitzenberger SM, Theoharides AD. Species differences in the metabolism of a potent HIV-1 reverse transcriptase inhibitor L-738,372. In vivo and in vitro studies in rats, dogs, monkeys, and human. Drug Metab Dispos. 1995 Jul;23(7):688-95. PMID: 7587953. View Source
• [2] Prueksaritanont T, Balani SK, Dwyer LM, Ellis JD, Kauffman LR, Varga SL, Pitzenberger SM, Theoharides AD. Species differences in the metabolism of a potent HIV-1 reverse transcriptase inhibitor L-738,372. In vivo and in vitro studies in rats, dogs, monkeys, and human. Drug Metab Dispos. 1995 Jul;23(7):688-95. PMID: 7587953. View Source

Species-Dependent Oral Bioavailability

L 738372 displays slow binding characteristics in reactions with all primer-template combinations tested, a kinetic property that distinguishes it from pyridinone-class NNRTIs [1]. Additionally, L 738372 exhibits synergistic inhibition of HIV-1 RT when combined with nucleoside analogs including azidothymidine triphosphate, dideoxyinosine triphosphate, or dideoxycytosine triphosphate [2]. The magnitude and pattern of this synergy differs mechanistically from that observed with pyridinone inhibitors, as established by direct comparative experiments in the same study [3].

Oral bioavailability

Cross-study

Dog: 6%, Rat: 62%, Monkey: 94%

9 mg/kg PO vs. 0.9 mg/kg IV, plasma concentration-time

Guides species selection for preclinical PK studies

>15-fold range; dog exhibits extremely low oral exposure

Evidence Dimension	Binding kinetics and synergistic inhibition with nucleoside analogs
Target Compound Data	Slow binding kinetics; synergistic inhibition with AZT-TP, ddI-TP, and ddC-TP
Comparator Or Baseline	Pyridinone-class NNRTIs (e.g., L-696,229)
Quantified Difference	Qualitative difference in binding kinetics and synergy pattern (quantitative synergy metrics not reported in abstract)
Conditions	In vitro enzymatic assays with recombinant HIV-1 RT; various primer-template combinations

Why This Matters

The distinct kinetic and synergy profile of L 738372 makes it an essential comparator in mechanistic studies of NNRTI action and in the development of combination antiviral strategies, as substitution with pyridinone inhibitors would yield different experimental outcomes.

• [1] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source
• [2] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source
• [3] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source

Metabolic Clearance Across Preclinical Species

L 738372 binds to HIV-1 RT at a site that overlaps the binding pocket of pyridinone-class inhibitors, as demonstrated by its ability to displace bound radiolabeled L-696,229 (a pyridinone) from RT-primer-template complexes [1]. This shared binding site occupancy confirms that L 738372 targets the canonical NNRTI hydrophobic pocket, yet its quinazolinone scaffold represents a distinct chemotype with unique hydrogen-bonding and hydrophobic contacts.

Hepatic clearance

Cross-study

Dog: 19, Rat: 8.4, Monkey: 0.9 mL/min/kg

Liver microsomes, NADPH, HPLC metabolite quantification

Matches in vivo clearance rank order; supports IVIVE

M1/M2 hydroxylated metabolites by distinct enzyme systems

Evidence Dimension	Binding site occupancy (displacement of radiolabeled competitor)
Target Compound Data	Displaces radiolabeled L-696,229 from RT-primer-template complexes
Comparator Or Baseline	L-696,229 (pyridinone-class NNRTI)
Quantified Difference	Qualitative demonstration of binding site overlap (quantitative IC50 for displacement not reported in abstract)
Conditions	Radioligand displacement assay using recombinant HIV-1 RT and primer-template

Why This Matters

This evidence confirms that L 738372 engages the same binding pocket as other NNRTIs, enabling its use as a chemical probe for mapping NNRTI binding site interactions and for competitive displacement assays in drug discovery campaigns.

• [1] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source

Research & Selection Scenarios

Mapping Allosteric Binding-Site Overlap

L 738372 is uniquely suited for investigating the structural and mechanistic basis of NNRTI hypersensitivity in azidothymidine-resistant HIV-1 RT. Its 2-3-fold enhanced potency against the D67N/K70R/T215Y/K219Q mutant RT [1] provides a valuable experimental system for dissecting how nucleoside analog resistance mutations alter the NNRTI binding pocket. This inverse resistance phenotype makes L 738372 an essential comparator in panels of NNRTIs for profiling drug-resistant viral isolates.

NNRTI Pharmacology in AZT-Resistant RT

The >15-fold range in oral bioavailability across dog (F = 6%), rat (F = 62%), and monkey (F = 94%) [1] makes L 738372 a valuable reference compound for cross-species pharmacokinetic prediction and for validating in vitro-in vivo extrapolation (IVIVE) models. Researchers can leverage this dataset to inform species selection for in vivo efficacy studies and to calibrate physiologically based pharmacokinetic (PBPK) models for NNRTI-class compounds.

Optimizing Preclinical In-Vivo Studies

L 738372 demonstrates synergistic inhibition of HIV-1 RT when combined with nucleoside analogs including AZT-TP, ddI-TP, and ddC-TP [1]. This property distinguishes it from pyridinone-class NNRTIs and establishes L 738372 as a critical tool for screening and optimizing combination antiretroviral regimens. Researchers investigating additive, synergistic, or antagonistic drug interactions should prioritize L 738372 as a quinazolinone-class NNRTI representative.

NNRTI Binding Pocket Mapping: Radioligand Displacement and Competitive Binding Assays

The demonstrated ability of L 738372 to displace bound radiolabeled L-696,229 (a pyridinone NNRTI) from RT-primer-template complexes [1] confirms its utility in competitive binding assays. This property enables L 738372 to serve as a reference inhibitor for mapping the NNRTI binding pocket, validating novel chemotypes, and quantifying relative binding affinities of experimental compounds in high-throughput screening formats.

Application

Selection Property

Validation Focus

Allosteric binding-site mapping

Quinazolinone-pyridinone binding overlap

Competitive displacement assay context

NNRTI pharmacology in AZT-resistant RT

Resistance-modulating potency shift

Mutant vs. wild-type RT inhibition endpoint review

Preclinical species selection & IVIVE

Species-dependent oral PK profile

Bioavailability and hepatic clearance scaling review

• [1] Carroll SS, Stahlhut M, Geib J, Olsen DB. Inhibition of HIV-1 reverse transcriptase by a quinazolinone and comparison with inhibition by pyridinones. Differences in the rates of inhibitor binding and in synergistic inhibition with nucleoside analogs. J Biol Chem. 1994 Dec 23;269(51):32351-7. PMID: 7528214. View Source